Cas no 106675-21-2 (2(3H)-Benzothiazolone,6-ethyl-)
106675-21-2 structure
Product Name:2(3H)-Benzothiazolone,6-ethyl-
CAS No:106675-21-2
MF:C9H9NOS
MW:179.238860845566
CID:127260
PubChem ID:19913103
Update Time:2025-04-18
2(3H)-Benzothiazolone,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,6-ethyl-
- 6-Ethylbenzothiazolone
- 2(3H)-Benzothiazolone,6-ethyl-(9CI)
- 6-Ethyl-2(3H)-benzothiazolone
- 106675-21-2
- AKOS006307203
- SCHEMBL9204486
- 6-ethyl-1,3-benzothiazol-2-ol
- SCHEMBL19997568
- 6-ETHYL-3H-1,3-BENZOTHIAZOL-2-ONE
-
- Inchi: 1S/C9H9NOS/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: YDSXLCGOBXZYOK-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC(=CC1=2)CC)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- PSA: 29.1
2(3H)-Benzothiazolone,6-ethyl- Related Literature
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Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
106675-21-2 (2(3H)-Benzothiazolone,6-ethyl-) Related Products
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